Cas no 58093-06-4 (1,5-Dioxaspiro[5.6]dodecane-2,4-dione)

• Product Name: 1,5-Dioxaspiro[5.6]dodecane-2,4-dione
• CAS No: 58093-06-4
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1608150
• PubChem ID: 945778
• Update Time: 2025-04-21

1,5-Dioxaspiro[5.6]dodecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro[5.6]dodecane-2,4-dione
• DB-126761
• AKOS022138809
• 58093-06-4
• SCHEMBL5708919
• DTXSID201287293
• STL345756

• Inchi： 1S/C10H14O4/c11-8-7-9(12)14-10(13-8)5-3-1-2-4-6-10/h1-7H2
• InChI Key： MGUMLUHWCKUCQU-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC21CCCCCC2)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6